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molecular formula C4H7Cl2N3 B1292015 3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride CAS No. 135206-77-8

3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride

Cat. No. B1292015
CAS RN: 135206-77-8
M. Wt: 168.02 g/mol
InChI Key: HJBQTICLMSHPDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05405861

Procedure details

To thionyl chloride (2.0 ml) was added at 0° C. 3-hydroxymethyl-4-methyl-4H-1,2,4-triazole (0.15 g), and the mixture was refluxed for 1.5 hour. The reaction mixture was concentrated under reduced pressure, to which was added diethyl ether. Resulting crystals were collected by filtration and dissolved in ethanol, to which was added diethyl ether for recrystallization to afford 3-chloromethyl-4-methyl-4H-1,2,4-triazole hydrochloride (0.22 g) as colorless prisms, m.p. 96°-97° C.
Name
thionyl chloride
Quantity
2 mL
Type
reactant
Reaction Step One
Name
3-hydroxymethyl-4-methyl-4H-1,2,4-triazole
Quantity
0.15 g
Type
reactant
Reaction Step Two
Name
3-chloromethyl-4-methyl-4H-1,2,4-triazole hydrochloride

Identifiers

REACTION_CXSMILES
S(Cl)([Cl:3])=O.O[CH2:6][C:7]1[N:11]([CH3:12])[CH:10]=[N:9][N:8]=1>>[ClH:3].[Cl:3][CH2:6][C:7]1[N:11]([CH3:12])[CH:10]=[N:9][N:8]=1 |f:2.3|

Inputs

Step One
Name
thionyl chloride
Quantity
2 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Step Two
Name
3-hydroxymethyl-4-methyl-4H-1,2,4-triazole
Quantity
0.15 g
Type
reactant
Smiles
OCC1=NN=CN1C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure, to which
ADDITION
Type
ADDITION
Details
was added diethyl ether
CUSTOM
Type
CUSTOM
Details
Resulting crystals
FILTRATION
Type
FILTRATION
Details
were collected by filtration
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in ethanol, to which
ADDITION
Type
ADDITION
Details
was added diethyl ether
CUSTOM
Type
CUSTOM
Details
for recrystallization

Outcomes

Product
Name
3-chloromethyl-4-methyl-4H-1,2,4-triazole hydrochloride
Type
product
Smiles
Cl.ClCC1=NN=CN1C
Measurements
Type Value Analysis
AMOUNT: MASS 0.22 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.